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Compound of Interest

Compound Name: Urea oxalate

Cat. No.: B145975 Get Quote

For laboratory professionals engaged in pioneering research and drug development, ensuring

a safe handling environment for all chemical compounds is paramount. This guide provides

essential safety and logistical information for the handling of urea oxalate, offering procedural,

step-by-step guidance to foster a secure and efficient workflow.

Urea oxalate is a compound that requires careful handling due to its potential health hazards.

Adherence to proper personal protective equipment (PPE) protocols and disposal plans is

critical to mitigate risks.

Hazard Identification and Personal Protective
Equipment
According to safety data sheets, urea oxalate presents several hazards requiring specific

protective measures.[1] It is harmful if swallowed, causes skin irritation, leads to serious eye

irritation, and may cause respiratory irritation.[1] Therefore, a comprehensive PPE strategy is

essential.

Summary of Required Personal Protective Equipment (PPE)
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Hazard Category Required PPE

Eye/Face Protection
Safety glasses with side-shields or goggles. A

face shield is also recommended.[1][2]

Skin Protection

Chemical resistant gloves (e.g., nitrile rubber)

and a fully-buttoned lab coat or a complete

chemical protective suit.[1][3]

Respiratory Protection

For nuisance exposures or when dust is formed,

a P95 (US) or P1 (EU EN 143) particle

respirator should be used.[1]

It is crucial to inspect gloves prior to use and to employ proper glove removal techniques to

avoid skin contact.[1] Always wash hands thoroughly after handling the substance.[1][3]

Procedural Guidance for Safe Handling and
Disposal
A systematic approach to handling urea oxalate, from acquisition to disposal, is vital for

laboratory safety.

Step-by-Step Handling Protocol

Preparation and Engineering Controls:

Work in a well-ventilated area.[1][4]

Use appropriate exhaust ventilation, such as a fume hood, at places where dust may form.

[1]

Ensure that an eyewash station and safety shower are readily accessible.

Donning PPE:

Before handling urea oxalate, put on all required PPE as outlined in the table above.

Handling the Compound:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Urea.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://www.benchchem.com/product/b145975?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid contact with skin and eyes.[1]

Prevent the formation of dust and aerosols.[1]

When weighing or transferring the powder, do so carefully to minimize dust generation.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]

Keep away from incompatible materials such as strong oxidizing agents.[2][4]

Accidental Release Measures

In the event of a spill, evacuate the area and ensure adequate ventilation.[1] Use personal

protective equipment and avoid breathing dust.[1] Sweep up the spilled material and place it in

a suitable, closed container for disposal, without creating dust.[1][2] Do not let the product enter

drains.[1]

First Aid Measures

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Consult a physician.[1]

Ingestion

Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a

physician.[1][3]

In any case of exposure, it is important to show the safety data sheet to the attending

physician.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Urea.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/Urea.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://www.fishersci.co.uk/chemicalProductData_uk/wercs?itemCode=10132740&lang=EN
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Urea-v-03-23-2016.docx
https://static.cymitquimica.com/products/IN/pdf/sds-DA00DGPH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan

Dispose of urea oxalate and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] Waste should be collected in a sealable,

compatible waste container and properly labeled.[3]

Experimental Workflow for Safe Handling
To visualize the procedural flow of safely handling urea oxalate, the following diagram outlines

the critical steps from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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